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Compound of Interest

Compound Name: 2-Hydroxymethyl benzoic acid

Cat. No.: B1293570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-

hydroxymethylbenzoic acid in various organic solvents. The information is targeted toward

professionals in research, scientific, and drug development fields to support formulation,

purification, and process development activities. Due to a scarcity of published quantitative

data for 2-hydroxymethylbenzoic acid, this guide presents the available information and

supplements it with data for its structural isomer, 4-hydroxymethylbenzoic acid, to provide

valuable context and comparative insights.

Introduction
2-Hydroxymethylbenzoic acid is a bifunctional organic molecule containing both a carboxylic

acid and a hydroxymethyl group. This structure imparts a degree of polarity and the capacity for

hydrogen bonding, which significantly influences its solubility in different media. Understanding

the solubility of this compound in various organic solvents is critical for a range of applications,

including:

Crystallization and Purification: Selecting appropriate solvents and anti-solvents is

fundamental for developing efficient crystallization processes to obtain the desired

polymorph and purity.

Formulation Development: For pharmaceutical applications, solubility data is crucial for

designing dosage forms and delivery systems.
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Reaction Chemistry: The choice of solvent can significantly impact reaction kinetics, yield,

and impurity profiles in synthetic processes.

This guide summarizes the available quantitative solubility data, provides a detailed

experimental protocol for solubility determination, and includes a visual representation of the

experimental workflow.

Quantitative Solubility Data
The available quantitative solubility data for 2-hydroxymethylbenzoic acid is limited. The

following tables summarize the known values and provide comparative data for the structurally

related isomer, 4-hydroxymethylbenzoic acid, to offer a broader perspective on the expected

solubility behavior.

Table 1: Solubility of 2-Hydroxymethylbenzoic Acid

Solvent Temperature (°C) Solubility

Water 20 4.28 mg/mL[1]

Dimethyl Sulfoxide (DMSO) Not Specified ≥ 100 mg/mL

Table 2: Comparative Solubility of 4-Hydroxymethylbenzoic Acid

Data from a study on 4-hydroxymethylbenzoic acid is provided here for comparative purposes

due to the limited data on the 2-isomer. The solubility is expressed in mole fraction (x) at

various temperatures.
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Solvent
283.15 K
(10°C)

293.15 K
(20°C)

303.15 K
(30°C)

313.15 K
(40°C)

323.15 K
(50°C)

Water 0.00049 0.00076 0.00115 0.00169 0.00245

Methanol 0.0651 0.0823 0.1026 0.1265 0.1548

Ethanol 0.0502 0.0641 0.0809 0.1012 0.1256

1-Propanol 0.0415 0.0535 0.0681 0.0858 0.1073

2-Propanol 0.0438 0.0571 0.0734 0.0933 0.1175

Ethyl

Formate
0.0178 0.0243 0.0329 0.0442 0.0588

Ethyl Acetate 0.0431 0.0575 0.0754 0.0975 0.1248

Isopropyl

Acetate
0.0285 0.0388 0.0522 0.0691 0.0903

Butyl Acetate 0.0298 0.0408 0.0551 0.0733 0.0962

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 2-

hydroxymethylbenzoic acid, adapted from the gravimetric method used for its 4-isomer. This

method is a reliable and widely used technique for generating accurate solubility data.

Materials:

2-Hydroxymethylbenzoic Acid (high purity)

Selected Organic Solvents (analytical grade)

Thermostatic shaker or water bath

Calibrated digital thermometer

Analytical balance (readable to 0.1 mg)
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Syringes with filters (e.g., 0.45 µm PTFE)

Vials or flasks for equilibration

Drying oven

Procedure:

Sample Preparation: Add an excess amount of 2-hydroxymethylbenzoic acid to a known

mass of the selected solvent in a sealed vial or flask. The presence of undissolved solid is

crucial to ensure saturation.

Equilibration: Place the vials in a thermostatic shaker or water bath set to the desired

temperature. Agitate the samples for a sufficient time to ensure equilibrium is reached

(typically 24-48 hours). Periodically check for the continued presence of solid material.

Temperature Monitoring: Continuously monitor the temperature of the shaker or water bath

with a calibrated thermometer to maintain a constant temperature.

Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the agitation and allow

the solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated

syringe fitted with a filter to avoid precipitation during sampling.

Gravimetric Analysis: Transfer the filtered supernatant to a pre-weighed container. Determine

the mass of the solution.

Drying: Place the container in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute (e.g., 60-80°C) until a constant weight is achieved.

Calculation: The solubility can be calculated in various units (e.g., mg/mL, g/100g solvent,

mole fraction) from the mass of the dissolved solid and the mass or volume of the solvent.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for solubility

determination.
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Preparation

Equilibration

Sampling Analysis

Add excess solute to known mass of solvent

Seal vial Place in thermostatic shaker at desired temperatureTransfer

Agitate for 24-48 hours Stop agitation and allow solid to settleEquilibrium reachedMonitor temperature

Withdraw supernatant with filtered syringe Weigh the filtered solutionTransfer Evaporate solvent in drying oven Weigh the dried solute Calculate solubility
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Gravimetric method for solubility determination.

Conclusion
While there is a notable lack of comprehensive, publicly available quantitative solubility data for

2-hydroxymethylbenzoic acid in a wide array of organic solvents, this guide provides the

currently accessible information. The high solubility in DMSO and moderate solubility in water

suggest that its solubility profile is governed by its polar functional groups. For practical

applications, it is strongly recommended that experimental solubility determination be carried

out in the specific solvents of interest, following a robust protocol such as the gravimetric

method detailed herein. The comparative data for 4-hydroxymethylbenzoic acid can serve as a

useful preliminary guide for solvent selection. Further research into the solubility of 2-

hydroxymethylbenzoic acid would be highly beneficial to the scientific and industrial

communities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Solubility Profile of 2-Hydroxymethylbenzoic Acid in
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293570#2-hydroxymethyl-benzoic-acid-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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